![molecular formula C15H21NO2 B5701434 N-cyclopentyl-2-(2,4-dimethylphenoxy)acetamide](/img/structure/B5701434.png)
N-cyclopentyl-2-(2,4-dimethylphenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclopentyl-2-(2,4-dimethylphenoxy)acetamide, also known as S44819, is a selective antagonist of the oxytocin receptor. This compound has gained significant attention in recent years due to its potential therapeutic applications in various disorders, including anxiety, depression, and autism spectrum disorders. In
Mechanism of Action
N-cyclopentyl-2-(2,4-dimethylphenoxy)acetamide is a selective antagonist of the oxytocin receptor. Oxytocin is a neuropeptide that plays a crucial role in social behavior, including social bonding, trust, and empathy. By blocking the oxytocin receptor, this compound inhibits the effects of oxytocin, leading to anxiolytic, antidepressant, and social behavior-improving effects.
Biochemical and Physiological Effects
Studies have shown that this compound has anxiolytic and antidepressant effects in animal models of anxiety and depression. It has also been shown to improve social behavior in animal models of autism spectrum disorders. These effects are thought to be mediated by the inhibition of the oxytocin receptor, which leads to a decrease in anxiety and an increase in social behavior.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-cyclopentyl-2-(2,4-dimethylphenoxy)acetamide in lab experiments is its selectivity for the oxytocin receptor. This allows researchers to study the specific effects of blocking this receptor without affecting other neurotransmitter systems. However, one limitation of using this compound is its relatively low potency, which may require higher doses to achieve the desired effects.
Future Directions
There are several potential future directions for the study of N-cyclopentyl-2-(2,4-dimethylphenoxy)acetamide. One direction is to further investigate its therapeutic potential in disorders such as anxiety, depression, and autism spectrum disorders. Another direction is to explore its effects on other physiological systems, such as the immune system and the cardiovascular system. Additionally, there is a need for the development of more potent and selective oxytocin receptor antagonists for use in research and potential clinical applications.
Synthesis Methods
The synthesis of N-cyclopentyl-2-(2,4-dimethylphenoxy)acetamide involves the reaction of 2,4-dimethylphenol with cyclopentylbromide to form 2,4-dimethylphenylcyclopentyl ether. This intermediate is then reacted with chloroacetyl chloride to form this compound.
Scientific Research Applications
N-cyclopentyl-2-(2,4-dimethylphenoxy)acetamide has been extensively studied for its potential therapeutic applications in various disorders. Studies have shown that this compound has anxiolytic and antidepressant effects in animal models of anxiety and depression. It has also been shown to improve social behavior in animal models of autism spectrum disorders.
Properties
IUPAC Name |
N-cyclopentyl-2-(2,4-dimethylphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO2/c1-11-7-8-14(12(2)9-11)18-10-15(17)16-13-5-3-4-6-13/h7-9,13H,3-6,10H2,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNUKVIKRAXOZBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCC(=O)NC2CCCC2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.